Cas no 118689-07-9 (2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol)

2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol structure
118689-07-9 structure
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
118689-07-9
C11H11N3O2F2
255.22074
MFCD12405757
1064633

2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol Properties

Names and Identifiers

    • 2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
    • (2RS)-2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
    • 2-(2,4-DIFLUOROPHENYL)-3-(1H-1,2,4-TRIAZOL-1-YL)PROPANE-1,2-DIOL
    • Fluconazole EP Impurity F
    • Fluconazole Diol IMpurity
    • Fluconazole impurity F (EP)
    • +Expand
    • MFCD12405757
    • BZYVJTMKMDGJRN-UHFFFAOYSA-N
    • InChI=1S/C11H11F2N3O2/c12-8-1-2-9(10(13)3-8)11(18,5-17)4-16-7-14-6-15-16/h1-3,6-7,17-18H,4-5H2
    • C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CO)O

Computed Properties

  • 255.08203
  • 2
  • 5
  • 4
  • 18

Experimental Properties

  • 71.17
  • 1.42

2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007QH5-100mg
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
118689-07-9 95%
100mg
$145.00
A2B Chem LLC
AD60105-100mg
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
118689-07-9 95%
100mg
$124.00
Aaron
AR007QPH-1g
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
118689-07-9 98%
1g
$107.00
abcr
AB589250-100mg
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol; .
118689-07-9
100mg
€209.40 2024-07-20
Alichem
A019115624-1g
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
118689-07-9 95%
1g
$918.75 2023-09-04
Chemenu
CM278931-1g
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
118689-07-9 95%
1g
$132 2023-03-05
eNovation Chemicals LLC
D480937-1g
2-(2,4-difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
118689-07-9 98%
1g
$185 2022-10-13
TRC
D446080-100mg
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
118689-07-9
100mg
$ 176.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1512571-1g
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
118689-07-9 98%
1g
¥1016.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D857460-1g
2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
118689-07-9 ≥98%
1g
¥625.50 2022-01-12

2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:118689-07-9)2-(2,4-Difluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-1,2-propanediol
A804073
99%/99%
250mg/1g
219.0/407.0